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Compound Name: 9-Octadecenamide

Cat. No.: B1222594 Get Quote

Introduction

9-Octadecenamide, commonly known as oleamide, is an endogenous fatty acid amide that

plays a significant role in various physiological processes, including the regulation of sleep,

mood, and pain perception.[1] It acts as a signaling molecule, interacting with cannabinoid

receptors and enhancing the activity of GABA-A and serotonin receptors. Given its low

nanomolar concentrations in biological matrices, highly sensitive and specific analytical

methods are required for its accurate quantification.[2][3] These application notes provide

detailed protocols for the analysis of oleamide in biological samples using Gas

Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS).

It is crucial to be aware that oleamide is a common lubricant in plastics, and contamination from

labware such as pipette tips and centrifuge tubes can lead to erroneously high measurements.

[4] Therefore, analysis of procedural blanks is essential to ensure data integrity.[4]

Application Note 1: Quantification of Oleamide by
Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a robust technique for oleamide quantification, particularly in complex biological

fluids like plasma and cerebrospinal fluid (CSF).[5] The method typically involves solvent

extraction, derivatization to increase volatility, and detection using a mass spectrometer in

selected ion monitoring (SIM) mode for enhanced sensitivity.[5][6]
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Experimental Protocol: GC-MS Analysis of Oleamide in
Plasma
This protocol is adapted from the method described by Hanuš et al. (1999).[7][5][6]

1. Materials and Reagents

Oleamide Standard: High purity (>98%)

Internal Standard (IS): ¹³C₁₈-Oleamide or another stable isotope-labeled oleamide is

recommended for accurate quantification.[7][5][8]

Solvents: Hexane, Ethyl Acetate, Methanol (all HPLC or GC grade)

Derivatizing Agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(tert-

butyldimethylsilyl)trifluoroacetamide (MTBSTFA).[7][5]

Sample Tubes: Glass centrifuge tubes with Teflon-lined caps to avoid plastic contamination.

[5]

2. Sample Preparation and Extraction

Pipette 1 mL of plasma or CSF into a glass centrifuge tube.

Add a known amount of internal standard (e.g., 25 ng of ¹³C₁₈-oleamide).[5]

Add 2 mL of hexane:ethyl acetate (3:1, v/v).

Vortex vigorously for 1 minute to ensure thorough mixing.

Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the layers.

Carefully transfer the upper organic layer to a clean glass tube.

Repeat the extraction (steps 3-6) two more times, combining the organic extracts.[5]

Evaporate the pooled organic solvent to dryness under a gentle stream of nitrogen.[5][6]
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3. Derivatization

To the dried residue, add 10 µL of BSTFA.[5][6]

Seal the tube tightly and heat at 95°C for 5 minutes to form the N-trimethylsilyl (N-TMS)

derivative.[5][6]

Cool the sample to room temperature before injection.

4. GC-MS Analysis

Inject 1 µL of the derivatized sample into the GC-MS system.[6]

The system is operated in Selected Ion Monitoring (SIM) mode, monitoring the characteristic

m/z fragments for the oleamide derivative and its internal standard. For the N-TMS

derivative, a common fragment ion to monitor is m/z 338.[7][5][6]

Data Summary: GC-MS Method Parameters &
Performance
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Parameter Value / Description Reference

GC Column

HP-5MS (5%

phenylmethylsiloxane), 30 m x

0.25 mm i.d., 0.25 µm film

thickness

[6][9]

Carrier Gas Helium [6][10]

Oven Program

Initial: 100°C (4 min), Ramp:

20°C/min to 250°C, Hold: 18

min

[6]

Injector Temp. 250°C [6]

MS Transfer Line 280°C [6]

Ionization Mode Electron Impact (EI) [6]

Monitored Ions

m/z 338 for N-TMS-oleamide,

m/z 356 for ¹³C₁₈ N-TMS-

oleamide

[5][6]

Linearity Range 1–25 ng/mL

LOD / LOQ Low nanogram range

Endogenous Levels
Rat Plasma: ~9.9 ng/mL; Rat

CSF: ~44 ng/mL

Application Note 2: Quantification of Oleamide by
Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
LC-MS/MS offers high sensitivity and specificity for oleamide quantification and often does not

require derivatization, simplifying sample preparation.[11] This method is suitable for various

biological matrices, including plasma, urine, saliva, and sweat.[3]
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Experimental Protocol: LC-MS/MS Analysis of Oleamide
in Plasma
This protocol is a generalized procedure based on common practices for fatty acid amide

analysis.[3][12]

1. Materials and Reagents

Oleamide Standard: High purity (>98%)

Internal Standard (IS): Deuterated oleamide (e.g., Oleamide-d4) or ¹³C₁₈-Oleamide is highly

recommended.[3][8]

Solvents: Acetonitrile, Methanol, Water, Formic Acid (all LC-MS grade)

Sample Tubes: Low-adsorption polypropylene microcentrifuge tubes.

2. Sample Preparation: Protein Precipitation Protein precipitation is a rapid and effective

method for plasma samples.[3]

Pipette 100 µL of plasma into a 1.5 mL microcentrifuge tube.

Add 10 µL of the internal standard working solution (e.g., 100 ng/mL Oleamide-d4 in

methanol).[13]

Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid to precipitate proteins.[13][14]

Vortex for 1 minute.[13]

Centrifuge at 14,000 x g for 10 minutes at 4°C.[13]

Carefully transfer the supernatant to an autosampler vial for analysis.[13]

3. LC-MS/MS Analysis

Inject 5-10 µL of the supernatant onto the LC-MS/MS system.
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The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to detect

specific precursor-to-product ion transitions for oleamide and the internal standard.

Data Summary: LC-MS/MS Method Parameters &
Performance

Parameter Value / Description Reference

LC Column
C18 reversed-phase (e.g., 2.1

mm x 100 mm, 1.8 µm)
[15]

Mobile Phase A Water with 0.1% Formic Acid [2][16]

Mobile Phase B
Acetonitrile/Methanol (9:1, v/v)

with 0.1% Formic Acid
[15]

Flow Rate 0.3 - 0.5 mL/min [16]

Ionization Mode
Electrospray Ionization,

Positive (ESI+)
[2]

MRM Transition
Oleamide: e.g., m/z 282.3 →

265.2
[17]

MRM Transition (IS)

Dependent on the specific

stable isotope-labeled

standard used

[3]

Linearity Range ~0.15 - 2.05 µg/mL (in labels) [18]

LOD 50.72 ng/mL (in labels) [18]

LOQ 153.83 ng/mL (in labels) [18]

Visualizations
Experimental Workflow
The general workflow for the extraction and analysis of 9-Octadecenamide from biological

samples is depicted below.
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General workflow for 9-Octadecenamide analysis.

Signaling Context of Oleamide
9-Octadecenamide is an endogenous lipid mediator that influences several key signaling

pathways, notably by modulating the function of receptors involved in neurotransmission.
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Simplified signaling context of 9-Octadecenamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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